N-[3-(3-methoxyphenyl)propyl]-3-oxa-9-azaspiro[5.5]undecane-9-carboxamide

• IUPAC Name: N-[3-(3-methoxyphenyl)propyl]-3-oxa-9-azaspiro[5.5]undecane-9-carboxamide
• InChI: InChI=1S/C20H30N2O3/c1-24-18-6-2-4-17(16-18)5-3-11-21-19(23)22-12-7-20(8-13-22)9-14-25-15-10-20/h2,4,6,16H,3,5,7-15H2,1H3,(H,21,23)
• InChI Key: ZNFXUSJPWWWVTH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CCCNC(=O)N2CCC3(CC2)CCOCC3
• Molecular Formula: C20H30N2O3
• Molecular Weight: 346.5 g/mol

Description

N-[3-(3-methoxyphenyl)propyl]-3-oxa-9-azaspiro[5.5]undecane-9-carboxamide, also known as UMB 425, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications.

Mechanism of Action

N-[3-(3-methoxyphenyl)propyl]-3-oxa-9-azaspiro[5.5]undecane-9-carboxamide 425 exerts its therapeutic effects by binding to the sigma-2 receptor, a transmembrane protein that is overexpressed in many cancer cells. This binding leads to the activation of various signaling pathways that ultimately result in the inhibition of cancer cell growth and induction of apoptosis.
Biochemical and Physiological Effects:
N-[3-(3-methoxyphenyl)propyl]-3-oxa-9-azaspiro[5.5]undecane-9-carboxamide 425 has been shown to exhibit a wide range of biochemical and physiological effects. It has been found to inhibit the production of pro-inflammatory cytokines, reduce oxidative stress, and modulate the activity of various enzymes involved in cellular metabolism. Additionally, N-[3-(3-methoxyphenyl)propyl]-3-oxa-9-azaspiro[5.5]undecane-9-carboxamide 425 has been shown to improve cardiac function and reduce the risk of cardiovascular diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[3-(3-methoxyphenyl)propyl]-3-oxa-9-azaspiro[5.5]undecane-9-carboxamide 425 is its high selectivity for the sigma-2 receptor, which makes it an attractive candidate for the development of targeted therapies for cancer and other diseases. However, the synthesis of N-[3-(3-methoxyphenyl)propyl]-3-oxa-9-azaspiro[5.5]undecane-9-carboxamide 425 is complex and requires specialized equipment and expertise, which may limit its widespread use in lab experiments.

Future Directions

There are several future directions for research on N-[3-(3-methoxyphenyl)propyl]-3-oxa-9-azaspiro[5.5]undecane-9-carboxamide 425. One area of interest is the development of novel drug delivery systems that can enhance the bioavailability and efficacy of N-[3-(3-methoxyphenyl)propyl]-3-oxa-9-azaspiro[5.5]undecane-9-carboxamide 425. Additionally, further studies are needed to elucidate the molecular mechanisms underlying the therapeutic effects of N-[3-(3-methoxyphenyl)propyl]-3-oxa-9-azaspiro[5.5]undecane-9-carboxamide 425 and to identify potential drug targets for the treatment of cancer and other diseases. Finally, the safety and toxicity of N-[3-(3-methoxyphenyl)propyl]-3-oxa-9-azaspiro[5.5]undecane-9-carboxamide 425 need to be thoroughly evaluated before it can be considered for clinical use.

Synthesis Methods

The synthesis of N-[3-(3-methoxyphenyl)propyl]-3-oxa-9-azaspiro[5.5]undecane-9-carboxamide 425 involves a series of chemical reactions that require specialized equipment and expertise. The process begins with the reaction of 3-methoxyphenyl propylamine with 1,5-dibromopentane to form a spirocyclic intermediate. This intermediate is then treated with sodium hydride and 3-oxa-9-azaspiro[5.5]undecan-9-carboxylic acid to obtain N-[3-(3-methoxyphenyl)propyl]-3-oxa-9-azaspiro[5.5]undecane-9-carboxamide 425.

Scientific Research Applications

N-[3-(3-methoxyphenyl)propyl]-3-oxa-9-azaspiro[5.5]undecane-9-carboxamide 425 has been extensively studied for its potential therapeutic applications in various diseases such as cancer, cardiovascular diseases, and neurological disorders. It has been shown to exhibit anti-inflammatory, anti-tumor, and anti-angiogenic properties. Additionally, N-[3-(3-methoxyphenyl)propyl]-3-oxa-9-azaspiro[5.5]undecane-9-carboxamide 425 has been found to inhibit the growth of cancer cells and induce apoptosis in vitro.